Cas no 88958-34-3 (3-Isoxazolecarbonylchloride, 5-(2-thienyl)-)
88958-34-3 structure
Product Name:3-Isoxazolecarbonylchloride, 5-(2-thienyl)-
CAS No:88958-34-3
MF:C8H4ClNO2S
MW:213.640859603882
CID:710619
PubChem ID:7171250
Update Time:2025-04-19
3-Isoxazolecarbonylchloride, 5-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarbonylchloride, 5-(2-thienyl)-
- 5-(2-Thienyl)-3-isoxazolecarbonyl chloride
- 5-(2-THIENYL)ISOXAZOLE-3-CARBONYL CHLORIDE
- 5-thiophen-2-yl-1,2-oxazole-3-carbonyl chloride
- 3-Isoxazolecarbonylchloride,5-(2-thienyl)
- FT-0760605
- MFCD07772881
- AKOS004911174
- SCHEMBL892506
- 5-(Thiophen-2-yl)isoxazole-3-carbonyl chloride
- DTXSID80428248
- 88958-34-3
-
- MDL: MFCD07772881
- Inchi: 1S/C8H4ClNO2S/c9-8(11)5-4-6(12-10-5)7-2-1-3-13-7/h1-4H
- InChI Key: XLRLTECXQKLWBV-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C2=CC=CS2)ON=1)=O
Computed Properties
- Exact Mass: 212.96500
- Monoisotopic Mass: 212.9651272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- Density: 1.457
- Boiling Point: 372.6°C at 760 mmHg
- Flash Point: 179.1°C
- Refractive Index: 1.595
- PSA: 71.34000
- LogP: 2.78210
3-Isoxazolecarbonylchloride, 5-(2-thienyl)- Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Isoxazolecarbonylchloride, 5-(2-thienyl)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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